An In-depth Technical Guide to the Chemical Properties and Stability of Pyroxsulam-13C,d3
An In-depth Technical Guide to the Chemical Properties and Stability of Pyroxsulam-13C,d3
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: Specific experimental data on the chemical properties and stability of Pyroxsulam-13C,d3 are not publicly available. This guide provides a comprehensive overview of the known properties of its unlabeled counterpart, Pyroxsulam. The introduction of stable isotopes such as 13C and deuterium (d3) is not expected to significantly alter the fundamental chemical properties or stability profile of the molecule. The primary difference will be a slight increase in molecular weight. Therefore, the data presented for Pyroxsulam serves as a robust proxy for Pyroxsulam-13C,d3.
Introduction
Pyroxsulam is a systemic herbicide belonging to the triazolopyrimidine sulfonamide chemical family.[1] It is effective for the post-emergence control of a wide range of grass and broadleaf weeds in cereal crops.[1][2] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants.[1][3] The isotopically labeled version, Pyroxsulam-13C,d3, is a valuable tool in environmental fate, metabolism, and pharmacokinetic studies, allowing researchers to trace the molecule's behavior in complex matrices. Stable isotope labeling offers a precise method for quantification and structural elucidation in such studies.
Chemical and Physical Properties
The chemical and physical properties of Pyroxsulam provide the foundation for understanding its behavior and stability. The data presented in the following table has been compiled from various sources for unlabeled Pyroxsulam.
| Property | Value | Reference |
| IUPAC Name | N-(5,7-dimethoxytriazolo[1,5-a]pyrimidin-2-yl)-2-methoxy-4-(trifluoromethyl)pyridine-3-sulfonamide | |
| CAS Number | 422556-08-9 (for unlabeled Pyroxsulam) | |
| Molecular Formula | C14H13F3N6O5S (for unlabeled Pyroxsulam) | |
| Molecular Weight | 434.35 g/mol (for unlabeled Pyroxsulam) | |
| Appearance | White to off-white crystalline powder | |
| Melting Point | Not available | |
| pKa | 4.67 | |
| Water Solubility | 16.4 mg/L (pH 4), 3200 mg/L (pH 7), 13700 mg/L (pH 9) | |
| Vapor Pressure | Not available | |
| LogP (Octanol-Water) | Not available |
Stability Profile
The stability of Pyroxsulam under various environmental conditions is critical for determining its persistence and potential for carryover in agricultural settings.
Storage Stability
Studies have demonstrated that Pyroxsulam is stable in various matrices when stored under controlled conditions.
| Matrix | Storage Condition | Duration | Stability | Reference |
| Wheat Grain | -20°C | 8 weeks | Degradation rate of 6% | |
| Wheat Straw | -20°C | 8 weeks | Degradation rate of 23% | |
| Various Crops | -20°C | 6 months | Stable in high water, high oil, and dry crops |
Hydrolysis
Pyroxsulam is stable to hydrolysis at environmentally relevant pH values.
| pH | Temperature | Result | Reference |
| 5, 7, 9 | 25°C | Stable, half-life could not be determined |
Photolysis
Photodegradation can be a route of dissipation for Pyroxsulam in aquatic environments.
| Condition | Half-life (t1/2) | Major Photoproducts | Reference |
| Sterile aqueous pH 7 buffer, simulated natural light | 3.2 days (at 40°N latitude in summer) | Pyroxsulam-sulfinic acid, Pyroxsulam-ADTP |
Thermal Stability
Information on the specific thermal degradation of neat Pyroxsulam is limited. However, processing studies on treated commodities indicate that it is stable under typical pasteurization, baking, brewing, and boiling conditions.
Soil Degradation
The persistence of Pyroxsulam in soil is influenced by factors such as soil type, pH, and microbial activity.
| Soil Condition | Half-life (t1/2) | Note | Reference |
| Aerobic soil | 1 to 15.2 days | Degradation is uniformly rapid regardless of soil type. | |
| Palouse soils | Can persist | Persistence is increased in fields with decreased soil pH. | |
| Wheat field soil | 2.79-3.34 days | Measured in both a T1 and T2 season. |
Degradation Pathways
Pyroxsulam degrades in the environment into several transformation products. The major identified metabolites include hydroxylated and demethylated derivatives.
Caption: Major degradation pathways of Pyroxsulam in the environment.
Experimental Protocols
Detailed, step-by-step experimental protocols for assessing the stability of Pyroxsulam-13C,d3 are proprietary to the registering bodies. However, based on general guidelines for herbicide stability testing, the following methodologies would be employed.
Storage Stability Study
Objective: To determine the stability of Pyroxsulam-13C,d3 in various matrices under typical long-term storage conditions.
Methodology:
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Select representative matrices (e.g., wheat grain, straw, soil, water).
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Fortify the matrices with a known concentration of Pyroxsulam-13C,d3.
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Divide the fortified samples into aliquots and store them in a freezer at a specified temperature (typically -20°C).
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At predetermined time intervals (e.g., 0, 1, 3, 6, 12 months), retrieve replicate samples.
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Extract Pyroxsulam-13C,d3 from the matrix using an appropriate solvent system (e.g., acetonitrile/water).
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Analyze the extracts by a suitable analytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to quantify the remaining concentration of the analyte.
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Compare the concentration at each time point to the initial concentration to determine the extent of degradation.
Hydrolysis Study
Objective: To evaluate the abiotic degradation of Pyroxsulam-13C,d3 in aqueous solutions at different pH levels.
Methodology:
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Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.
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Add a known concentration of Pyroxsulam-13C,d3 to each buffer solution.
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Incubate the solutions in the dark at a constant temperature (e.g., 25°C or 50°C).
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At specified time intervals, collect aliquots from each solution.
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Directly analyze the aliquots or after appropriate dilution using LC-MS/MS to determine the concentration of Pyroxsulam-13C,d3.
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Calculate the rate of hydrolysis and the half-life at each pH.
Aqueous Photolysis Study
Objective: To determine the rate and pathway of Pyroxsulam-13C,d3 degradation in water when exposed to light.
Methodology:
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Prepare a sterile aqueous solution of Pyroxsulam-13C,d3 in a photochemically transparent vessel.
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Expose the solution to a light source that simulates natural sunlight (e.g., a xenon arc lamp).
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Maintain a constant temperature during the exposure period.
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Run a parallel experiment with a control sample kept in the dark to assess any non-photolytic degradation.
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At various time points, take samples from both the irradiated and dark control solutions.
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Analyze the samples by LC-MS/MS to quantify the parent compound and identify major photoproducts.
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Calculate the photolysis rate constant and the environmental half-life.
Caption: A generalized experimental workflow for assessing the stability of Pyroxsulam-13C,d3.
Conclusion
While specific data for Pyroxsulam-13C,d3 is not available, the extensive information on unlabeled Pyroxsulam provides a strong basis for understanding its chemical properties and stability. It is a relatively stable compound under typical storage conditions and is resistant to hydrolysis. Photolysis and microbial degradation in soil are the primary routes of its environmental dissipation. The use of Pyroxsulam-13C,d3 in research will continue to be invaluable for elucidating its environmental fate, metabolism, and safety profile with a high degree of accuracy and sensitivity. Researchers should consider the potential for minor kinetic isotope effects when designing and interpreting studies with the labeled compound, although the overall chemical behavior is expected to be consistent with the unlabeled form.
